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Compound of Interest

Compound Name: Choline bicarbonate

CAS No.: 78-73-9

Cat. No.: B1630540

Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe and

compliant laboratory environment is paramount. The proper disposal of chemical reagents,

such as choline bicarbonate, is a critical component of this responsibility. This guide provides

essential, step-by-step procedures for the safe handling and disposal of choline bicarbonate,

aligning with best practices in laboratory safety and environmental protection.

Immediate Safety and Handling
While choline bicarbonate is not always classified as a hazardous substance under the

Globally Harmonized System (GHS), it is prudent to treat it as a chemical waste to ensure the

highest level of safety.[1] It can cause skin, eye, and respiratory irritation.[2][3] Therefore,

appropriate personal protective equipment (PPE) should always be worn when handling this

compound.

Recommended Personal Protective Equipment (PPE):

Eye Protection: Wear tightly fitting safety goggles or a face shield.[4]

Hand Protection: Use impermeable, chemical-resistant gloves.[3][4]
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Body Protection: A lab coat or synthetic apron is recommended to prevent skin contact.[3]

Step-by-Step Disposal Protocol
Adherence to a standardized disposal protocol is crucial for minimizing risks and ensuring

regulatory compliance. Do not discharge choline bicarbonate solutions into the sewer system.

[4]

Segregation: Keep choline bicarbonate waste separate from other chemical waste streams

to avoid unintended reactions.

Containerization:

Use a designated, leak-proof, and clearly labeled waste container.

The container should be kept tightly closed when not in use.[3][4]

Labeling:

Clearly label the waste container with "Choline Bicarbonate Waste" and any relevant

hazard warnings.

Include the date when the waste was first added to the container.

Storage:

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents.[3]

This designated storage area should be a satellite accumulation area for chemical waste.

[1]

Arranging for Disposal:

The primary method for disposal is through a licensed chemical destruction facility.[4]

This may involve controlled incineration with flue gas scrubbing.[4]
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Contact your institution's Environmental Health and Safety (EHS) department to arrange

for pickup and disposal by a certified hazardous waste contractor.

Contaminated Packaging:

Containers that have held choline bicarbonate should be triple-rinsed with a suitable solvent.

The rinsate should be collected and disposed of as chemical waste. The empty, rinsed

container can then be offered for recycling or reconditioning, or punctured to render it unusable

and disposed of in a sanitary landfill.[4]

Chemical and Physical Properties
A summary of the key quantitative data for choline bicarbonate is provided in the table below

for easy reference.

Property Value

Molecular Formula C6H15NO4

Molecular Weight 165.19 g/mol [2][5][6]

Density 1.023 - 1.17 g/mL at 25 °C[5][7]

Storage Temperature 2-8°C[7][8]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of choline
bicarbonate.
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On-Site Handling

Disposal Coordination

Final Disposition

1. Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

2. Segregate Choline
Bicarbonate Waste

3. Use Designated, Labeled,
and Sealed Waste Container

4. Store in Cool, Dry,
Well-Ventilated Area

5. Contact Institutional EHS
for Waste Pickup

6. Transport by Licensed
Hazardous Waste Contractor

7. Disposal via Controlled
Incineration or at a

Chemical Destruction Plant
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Choline Bicarbonate Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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